2-(4-benzylpiperazin-1-yl)-N-(3-fluorophenyl)-5-nitropyrimidine-4,6-diamine

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-4-N-(3-fluorophenyl)-5-nitropyrimidine-4,6-diamine
• InChI: InChI=1S/C21H22FN7O2/c22-16-7-4-8-17(13-16)24-20-18(29(30)31)19(23)25-21(26-20)28-11-9-27(10-12-28)14-15-5-2-1-3-6-15/h1-8,13H,9-12,14H2,(H3,23,24,25,26)
• InChI Key: QNZLZTRKHWAOPI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NC(=C(C(=N3)NC4=CC(=CC=C4)F)[N+](=O)[O-])N
• Molecular Formula: C21H22FN7O2
• Molecular Weight: 423.4 g/mol

Description

2-(4-benzylpiperazin-1-yl)-N-(3-fluorophenyl)-5-nitropyrimidine-4,6-diamine is a chemical compound that has attracted significant attention from researchers due to its potential applications in various fields. This compound is also known as BPN-15606 and has been studied for its ability to improve cognitive function and treat neurological disorders.

Mechanism of Action

BPN-15606 works by targeting the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory processes. It acts as a positive allosteric modulator of the NMDA receptor, which enhances its activity. This leads to an increase in the release of neurotransmitters such as glutamate and acetylcholine, which are important for cognitive function and memory.
Biochemical and Physiological Effects:
BPN-15606 has been shown to improve cognitive function and memory in animal models. It has also been found to increase the release of neurotransmitters such as glutamate and acetylcholine, which are important for cognitive function and memory. BPN-15606 has been found to have low toxicity and does not produce significant side effects.

Advantages and Limitations for Lab Experiments

One of the advantages of BPN-15606 is its ability to improve cognitive function and memory in animal models. This makes it a potential candidate for the treatment of neurological disorders. However, its effects on humans have not yet been fully studied, and more research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for the research on BPN-15606. One direction is to study its effects on humans and determine its safety and efficacy as a potential treatment for neurological disorders. Another direction is to investigate its potential to treat drug addiction and anxiety disorders. Additionally, further research is needed to optimize the synthesis method and increase the yield and purity of BPN-15606.

Synthesis Methods

The synthesis of BPN-15606 involves a multi-step process that starts with the reaction of 3-fluoronitrobenzene with 2-aminopyrimidine-4,6-diamine. The resulting intermediate is then reacted with benzylpiperazine to form the final product. The synthesis method has been optimized to increase the yield and purity of BPN-15606.

Scientific Research Applications

BPN-15606 has been studied for its potential applications in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been found to improve cognitive function and memory in animal models. BPN-15606 has also been studied for its potential to treat drug addiction and anxiety disorders.